3-Methylsulfanyl-6-pyridin-2-ylpyridazine

• IUPAC Name: 3-methylsulfanyl-6-pyridin-2-ylpyridazine
• InChI: InChI=1S/C10H9N3S/c1-14-10-6-5-9(12-13-10)8-4-2-3-7-11-8/h2-7H,1H3
• InChI Key: PAZLNYVUSLTUOU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(C=C1)C2=CC=CC=N2
• Molecular Formula: C10H9N3S
• Molecular Weight: 203.27 g/mol

Description

3-Methylsulfanyl-6-pyridin-2-ylpyridazine, also known as Mspyr, is a heterocyclic compound that has been extensively studied for its potential therapeutic applications. This compound is a member of the pyridazine family, which is known for its diverse biological activities. Mspyr has been shown to exhibit a range of interesting biological properties, including anti-inflammatory, anti-cancer, and anti-microbial effects. In

Scientific Research Applications

Environmental and Health Impact Assessment

Research on 3-Methylsulfanyl-6-pyridin-2-ylpyridazine and related compounds has been extensive, focusing on their impact on health and the environment. Studies have evaluated the metabolic pathways, environmental persistence, and potential risks associated with exposure to such compounds. A notable study by Babina et al. (2012) discusses the widespread environmental exposure to organophosphorus and pyrethroid pesticides in children, highlighting the importance of understanding the extent of exposure to chemicals like 3-Methylsulfanyl-6-pyridin-2-ylpyridazine for public health policy development (Babina, Dollard, Pilotto, & Edwards, 2012).

Toxicological and Pharmacological Evaluations

Toxicological evaluations have been conducted to understand the adverse effects and safety profiles of pyridine derivatives, including 3-Methylsulfanyl-6-pyridin-2-ylpyridazine. These studies often involve the examination of potential therapeutic uses, toxicity levels, and mechanisms of action. For instance, Huh et al. (2001) documented a case of severe allergic contact dermatitis caused by a pyridine derivative used as an antifungal agent, underscoring the need for careful assessment of these compounds in consumer products (Huh, Masuji, Tada, Arata, & Kaniwa, 2001).

Biomonitoring and Exposure Assessment

Biomonitoring studies have provided valuable insights into the exposure levels and metabolic processing of pyridine derivatives in humans and animals. Frandsen's research (2008) on the urinary metabolites following human consumption of cooked chicken containing heterocyclic amines illustrates the significance of biomonitoring for assessing human exposure to potential carcinogens, including pyridine derivatives (Frandsen, 2008).

Risk Assessment and Safety Evaluations

Quantitative risk assessments (QRAs) are crucial for evaluating the potential health risks associated with exposure to chemicals like 3-Methylsulfanyl-6-pyridin-2-ylpyridazine. Fukushima et al. (2023) conducted a retrospective QRA on an antimicrobial agent used in consumer products, demonstrating the importance of assessing skin sensitization potentials and exposure levels to ensure consumer safety (Fukushima et al., 2023).